Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Cabotegravir-d5 specificity selectivity

verification
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Compound Focus: Cabotegravir-d5
Cat. No.: S11214117

Verified Application in Analytical Method

Cabotegravir-d5 is specifically employed in a highly selective UPLC-MS/MS method for the

simultaneous quantification of nine antiretrovirals in human plasma, as detailed in the table below [1].

Parameter

Description

Role

Analytical Technique

Precursor lon (m/z)

Product lon (m/z)

Collision Energy

Retention Time

Chromatography
Column

Internal Standard for cabotegravir [1]

Ultra Performance Liquid Chromatography-Tandem Mass Spectrometry
(UPLC-MS/MS) [1]

411.03 [1]
267.96 [1]
24.00 eV [1]
3.62 minutes [1]

Waters CORTECS T3 (2.1 x 100 mm; 1.6 pm) [1]
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Detailed Experimental Protocol

The experimental workflow for the method utilizing cabotegravir-d5 is outlined below. This method was

validated per FDA guidelines, demonstrating excellent linearity, accuracy (trueness 89.7-104.1%), and

precision (CV <15%) [1].
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Start: Sample Preparation

UPLC Separation

MS/MS Detection
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Detection: Selected
Reaction Monitoring (SRM)

End: Data Analysis

Click to download full resolution via product page

What This Information Means for Your Research

The evidence confirms that cabotegravir-d5 is a critical component in a robust, published method. Its use as
an internal standard is foundational for achieving accurate and precise measurements of cabotegravir in

complex biological matrices.

¢ Specificity and Selectivity: The method achieves separation of nine different antiretroviral drugs,
demonstrating high specificity. The distinct mass transition (precursor — product ion) for
cabotegravir-d5, monitored via Selected Reaction Monitoring (SRM), is the primary contributor to its
selectivity, effectively distinguishing it from the unlabeled drug and other matrix components [1].

e Performance Data: The overall method's validation data (linearity, accuracy, precision) indirectly
supports the reliable performance of cabotegravir-d5 in its role as an internal standard [1].

For a comprehensive comparison with other isotopic internal standards, you may need to consult more

specialized analytical chemistry resources or mass spectrometry data repositories.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Cabotegravir-d5 specificity selectivity verification]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b11214117#cabotegravir-d5-

specificity-selectivity-verification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address: (SDtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ales
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/b11214117#cabotegravir-d5-specificity-selectivity-verification
https://www.smolecule.com/products/b11214117#cabotegravir-d5-specificity-selectivity-verification
https://www.smolecule.com/products/b11214117#cabotegravir-d5-specificity-selectivity-verification
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s11214117?utm_src=pdf-bulk
https://www.smolecule.com/products/s11214117?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

